Cas no 106155-00-4 (2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)-)

2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)- structure
106155-00-4 structure
Product Name:2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)-
CAS No:106155-00-4
MF:C14H24O
MW:208.339764595032
CID:1174883
PubChem ID:21910464
Update Time:2025-04-20

2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2Z)-
    • (Z)-2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol
    • 2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (Z)-
    • 2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)-but-2-en-1-ol, (Z)-
    • M0D9FB05NQ
    • SCHEMBL1931714
    • UNII-M0D9FB05NQ
    • 2-ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol
    • (2Z)-2-Ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-2-buten-1-ol
    • 2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol, (Z)-
    • 106155-00-4
    • 28219-61-6
    • Q27895980
    • Inchi: 1S/C14H24O/c1-5-12(10-15)7-9-13-8-6-11(2)14(13,3)4/h6-7,13,15H,5,8-10H2,1-4H3/b12-7-
    • InChI Key: KHQDWCKZXLWDNM-GHXNOFRVSA-N
    • SMILES: OC/C(/CC)=C\CC1CC=C(C)C1(C)C

Computed Properties

  • Exact Mass: 208.182715385g/mol
  • Monoisotopic Mass: 208.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų
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